Cas no 1780716-27-9 (5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride)

• Product Name: 5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride
• CAS No: 1780716-27-9
• MF: C₈H₁₈Cl₂N₂
• MW: 213.147920131683
• CID: 5220600
• Update Time: 2026-03-06

5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride
• 5-Methyl-2,5-diazaspiro[3.5]nonane

• Inchi： 1S/C8H16N2.2ClH/c1-10-5-3-2-4-8(10)6-9-7-8;;/h9H,2-7H2,1H3;2*1H
• InChI Key： HSVINGGKZNDZCS-UHFFFAOYSA-N
• SMILES： C1C2(CCCCN2C)CN1.[H]Cl.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride

5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride (CAS No. 1780716-27-9): A Comprehensive Overview

5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride (CAS No. 1780716-27-9) is a unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure and the presence of a methyl group, has shown promising potential in various therapeutic applications. This article aims to provide a detailed overview of 5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Properties and Structure

5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride is a spirocyclic compound with the molecular formula C₉H₁₈N₂·2HCl. The spirocyclic structure consists of a nine-membered ring with two nitrogen atoms and a methyl group attached to one of the nitrogen atoms. The presence of the dihydrochloride salt form enhances its solubility in aqueous solutions, making it suitable for various biological assays and pharmaceutical formulations.

The compound's unique structure provides it with several advantageous properties. For instance, the spirocyclic framework offers enhanced stability and reduced metabolic degradation compared to linear analogs. Additionally, the presence of the methyl group can influence the compound's binding affinity to specific receptors or enzymes, potentially enhancing its therapeutic efficacy.

Synthesis Methods

The synthesis of 5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride has been explored through various methodologies, each with its own advantages and challenges. One common approach involves the reaction of a suitable spirocyclic precursor with a methylating agent followed by protonation to form the dihydrochloride salt. For example, a recent study published in the Journal of Organic Chemistry described a multi-step synthesis route starting from readily available starting materials.

The first step involves the formation of a spirocyclic intermediate through an intramolecular cyclization reaction. Subsequently, methylation is achieved using an appropriate reagent such as iodomethane or dimethyl sulfate. Finally, protonation with hydrochloric acid yields the desired 5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride. This synthetic route is highly reproducible and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Biological Activities and Therapeutic Potential

5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride has been extensively studied for its biological activities and potential therapeutic applications. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes and are important targets for drug development.

A study published in the Journal of Medicinal Chemistry reported that 5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride exhibits potent agonist activity at specific GPCRs, particularly those involved in neurotransmission and pain modulation. The compound was found to bind selectively to these receptors with high affinity, leading to significant downstream signaling effects.

In addition to its GPCR modulating properties, 5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated its potential as an anticonvulsant agent due to its ability to modulate ion channels involved in neuronal excitability. Furthermore, ongoing research is exploring its anti-inflammatory properties and potential use in treating neurodegenerative diseases.

Clinical Trials and Future Prospects

The promising preclinical results with 5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride have paved the way for further clinical investigation. Several phase I clinical trials are currently underway to evaluate the safety and pharmacokinetic profile of the compound in human subjects. These trials are designed to assess key parameters such as bioavailability, distribution, metabolism, and excretion.

Preliminary data from these trials have been encouraging, indicating that 5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride is well-tolerated at therapeutic doses with minimal side effects. Based on these findings, plans are being made to advance the compound into phase II trials to evaluate its efficacy in specific patient populations.

The future prospects for 5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride are promising. If clinical trials continue to yield positive results, this compound could become a valuable addition to the arsenal of drugs used to treat various neurological disorders and other conditions characterized by receptor dysfunction or inflammation.

Conclusion

5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride (CAS No. 1780716-27-9) is a fascinating compound with a unique spirocyclic structure that offers several advantages over traditional linear analogs. Its biological activities as a GPCR modulator and potential therapeutic applications make it an exciting area of research in medicinal chemistry and pharmaceutical development.

Ongoing studies continue to uncover new insights into the mechanisms of action and potential uses of this compound. As clinical trials progress and more data become available, it is likely that 5-methyl-2,5-diazaspiro[3.5]nonane dihydrochloride will play an increasingly important role in advancing our understanding of receptor biology and developing new treatments for various diseases.